Cas no 30456-37-2 (3-Pyridinecarbonitrile, 1,2-dihydro-5,6-dimethyl-2-oxo-4-phenyl-)

• Product Name: 3-Pyridinecarbonitrile, 1,2-dihydro-5,6-dimethyl-2-oxo-4-phenyl-
• CAS No: 30456-37-2
• MF: C₁₄H₁₂N₂O
• MW: 224.257883071899
• CID: 1446182
• PubChem ID: 778122
• Update Time: 2025-04-20

3-Pyridinecarbonitrile, 1,2-dihydro-5,6-dimethyl-2-oxo-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 1,2-dihydro-5,6-dimethyl-2-oxo-4-phenyl-
• 5,6-dimethyl-2-oxo-4-phenyl-1H-pyridine-3-carbonitrile
• 5,6-Dimethyl-2-oxo-4-phenyl-1,2-dihydropyridine-3-carbonitrile
• AKOS000595497
• Oprea1_594234
• SR-01000356785
• DTXSID20354653
• BAS 00731577
• 30456-37-2
• SR-01000356785-1
• Oprea1_620721

• Inchi： 1S/C14H12N2O/c1-9-10(2)16-14(17)12(8-15)13(9)11-6-4-3-5-7-11/h3-7H,1-2H3,(H,16,17)
• InChI Key： GLBJGFUREMLSNH-UHFFFAOYSA-N
• SMILES： O=C1C(C#N)=C(C2C=CC=CC=2)C(C)=C(C)N1

Computed Properties

• Exact Mass: 224.09506
• Monoisotopic Mass: 224.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• PSA: 52.89